Cas no 916303-93-0 ((3-(Difluoromethoxy)-4-fluorophenyl)methanamine)

• Product Name: (3-(Difluoromethoxy)-4-fluorophenyl)methanamine
• CAS No: 916303-93-0
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4988556
• Update Time: 2025-05-21

(3-(Difluoromethoxy)-4-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethoxy)-4-fluorobenzylamine
• (3-(Difluoromethoxy)-4-fluorophenyl)methanamine

• Inchi： 1S/C8H8F3NO/c9-6-2-1-5(4-12)3-7(6)13-8(10)11/h1-3,8H,4,12H2
• InChI Key： KSNOCSHWLDYGHT-UHFFFAOYSA-N
• SMILES： FC1C=CC(CN)=CC=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (3-(Difluoromethoxy)-4-fluorophenyl)methanamine

In-Depth Analysis of (3-(Difluoromethoxy)-4-fluorophenyl)methanamine (CAS No. 916303-93-0)

The compound (3-(Difluoromethoxy)-4-fluorophenyl)methanamine (CAS No. 916303-93-0) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoromethoxy and fluorophenyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility and the growing demand for fluorinated building blocks in drug discovery.

One of the key reasons for the rising interest in (3-(Difluoromethoxy)-4-fluorophenyl)methanamine is its role in the development of central nervous system (CNS) therapeutics. The fluorine atoms in its structure enhance its ability to cross the blood-brain barrier, making it a promising candidate for targeting neurological disorders. Recent studies have explored its potential in modulating neurotransmitter systems, which aligns with the current focus on neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a chemical perspective, (3-(Difluoromethoxy)-4-fluorophenyl)methanamine exhibits notable stability and reactivity, which are critical for its use in multi-step synthetic routes. The presence of the methanamine moiety allows for further functionalization, enabling the creation of diverse derivatives. This adaptability is particularly valuable in medicinal chemistry, where slight modifications can lead to significant changes in biological activity.

The agrochemical industry also benefits from the properties of (3-(Difluoromethoxy)-4-fluorophenyl)methanamine. Fluorinated compounds are known for their ability to improve the efficacy of pesticides and herbicides. This compound's lipophilic nature and resistance to metabolic degradation make it an attractive component in the formulation of next-generation crop protection agents. As sustainability becomes a global priority, the demand for eco-friendly agrochemicals with enhanced performance is driving research into fluorinated alternatives.

In the context of green chemistry, the synthesis of (3-(Difluoromethoxy)-4-fluorophenyl)methanamine has been optimized to minimize environmental impact. Advances in catalytic fluorination and solvent-free reactions have reduced the need for hazardous reagents, aligning with the principles of sustainable manufacturing. These innovations are particularly relevant to industries seeking to comply with stringent environmental regulations while maintaining high productivity.

The market for (3-(Difluoromethoxy)-4-fluorophenyl)methanamine is expected to grow significantly in the coming years, driven by its applications in pharmaceuticals, agrochemicals, and material science. Companies specializing in custom synthesis and fine chemicals are actively expanding their portfolios to include this compound, catering to the needs of research institutions and industrial clients. Additionally, the rise of AI-driven drug discovery has increased the demand for structurally diverse compounds like this one, as they serve as valuable inputs for virtual screening and machine learning models.

For researchers working with (3-(Difluoromethoxy)-4-fluorophenyl)methanamine, it is essential to consider its physicochemical properties, such as solubility, melting point, and stability under various conditions. These factors influence its handling, storage, and application in different experimental setups. Proper characterization using techniques like NMR spectroscopy and mass spectrometry ensures the compound's purity and suitability for intended uses.

In summary, (3-(Difluoromethoxy)-4-fluorophenyl)methanamine (CAS No. 916303-93-0) is a versatile and highly relevant compound in modern chemistry. Its applications span across drug development, agricultural science, and sustainable manufacturing, making it a focal point for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and environmental sustainability.